Cas no 89706-96-7 (2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-)

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)- structure
89706-96-7 structure
Product Name:2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-
CAS No:89706-96-7
MF:C12H18O4
MW:226.268924236298
CID:591892
PubChem ID:71325754
Update Time:2025-04-19

2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 5,6-dihydro-4-hydroxy-3-(1-oxoheptyl)-
    • 3-(1-hydroxyheptylidene)oxane-2,4-dione
    • 89706-96-7
    • DTXSID50755033
    • Inchi: 1S/C12H18O4/c1-2-3-4-5-6-9(13)11-10(14)7-8-16-12(11)15/h13H,2-8H2,1H3
    • InChI Key: CQZIAHKOZNQZCR-UHFFFAOYSA-N
    • SMILES: O1C(C(C(CC1)=O)=C(CCCCCC)O)=O

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 63.6Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent